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Compound of Interest

2-Hydroxy-1-(4-
Compound Name:
methoxyphenyl)ethanone

Cat. No.: B147056

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for handling 2-Hydroxy-1-(4-
methoxyphenyl)ethanone in a laboratory setting. Adherence to these guidelines is crucial for
ensuring the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

When handling 2-Hydroxy-1-(4-methoxyphenyl)ethanone, the following personal protective
equipment is mandatory to minimize exposure and ensure personal safety.

Table 1: Personal Protective Equipment (PPE) Requirements
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Body Part Required PPE Specifications

Must be tightly fitting with side-
shields, conforming to EN 166

Eyes/Face Safety Goggles
Y ¥ =009 (EU) or NIOSH (US)
standards.[1]
Impervious chemical-resistant
_ gloves. Must be inspected prior
Skin Gloves

to use. Proper glove removal

technique should be followed.

Fire/flame resistant and

impervious clothing. A
Protective Clothing complete suit protecting

against chemicals is

recommended.[2]

For nuisance exposures or
when dust formation is likely,

Respiratory Respirator use a type P95 (US) or type P1
(EU EN 143) particle

respirator.[2]

Operational Plan for Safe Handling

A systematic approach to handling 2-Hydroxy-1-(4-methoxyphenyl)ethanone is essential to
prevent accidents and exposure.

2.1. Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, especially when dusts
may be generated.[2]

o Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[3]

2.2. Handling Procedures
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o Preparation: Before handling, ensure all necessary PPE is worn correctly. Inspect gloves for
any signs of damage.

e Dispensing: Avoid creating dust when handling the solid form.[2] Use appropriate tools (e.g.,
spatula) for transferring the chemical.

e During Use: Avoid contact with skin, eyes, and clothing.[3] Do not eat, drink, or smoke in the
handling area.[4]

» After Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling.[3]

Disposal Plan

Proper disposal of 2-Hydroxy-1-(4-methoxyphenyl)ethanone and its containers is critical to
prevent environmental contamination and ensure regulatory compliance.

o Chemical Waste: Dispose of the chemical waste in accordance with local, state, and federal
regulations. The substance should be disposed of at an approved waste disposal plant.[3][5]

o Container Disposal: Do not reuse empty containers. Dispose of empty containers in the
same manner as the chemical waste.

o Contaminated Materials: Any materials contaminated with 2-Hydroxy-1-(4-
methoxyphenyl)ethanone, such as gloves or paper towels, should be treated as hazardous
waste and disposed of accordingly.

Emergency Procedures

In the event of an emergency, follow these procedures immediately.

Table 2: First-Aid Measures
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Exposure Route First-Aid Procedure

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. Seek medical attention if

irritation persists.[3][5]

Wash off immediately with plenty of soap and
water for at least 15 minutes. If skin irritation
Skin Contact occurs, get medical advice/attention. Take off

contaminated clothing and wash it before reuse.

[3][5]

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Get medical attention if

symptoms occur.[3][5]

Clean mouth with water and drink plenty of
water afterwards. Do NOT induce vomiting. Call
a POISON CENTER or doctor/physician if you
feel unwell.[3][4]

Ingestion

4.1. Accidental Release Measures In case of a spill, follow these steps:

Evacuate non-essential personnel from the area.

e Ensure adequate ventilation.

o Wear appropriate PPE as outlined in Table 1.

o Prevent further leakage or spillage if safe to do so.

o For solid spills, sweep up and shovel into a suitable container for disposal. Avoid creating
dust.[2][5]

 For liquid spills, absorb with an inert material (e.g., sand, silica gel) and place in a sealed
container for disposal.
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¢ Clean the spill area thoroughly with a suitable solvent.

Below is a workflow diagram for handling a chemical spill.

Chemical Spill Response

Action Details
--------------------------------- ; P S N W greemeeeeemeebemeeeeeeen
! v ner © 1 Use absomen orliues, || goves, | | . 1
: Clean spill area with appropriate solvent. ! i i i Sweep solid or absorb liquid. ! : prevent ids. i | lothing, ' i Remove non-essential personnel. i
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Click to download full resolution via product page
Caption: Workflow for responding to a chemical spill.

Physical and Chemical Properties

Understanding the properties of 2-Hydroxy-1-(4-methoxyphenyl)ethanone is important for
safe handling and storage.

Table 3: Physical and Chemical Properties

Property Value

Molecular Formula CoH1003

Appearance White to Off-white crystalline solid[6]

Melting Point 36 -39°C/96.8-102.2 °F[3]

Boiling Point 260 - 154 °C /500 - 309.2 °F[3]

Flash Point 138 °C / 280.4 °F[3]

Vapor Pressure 0.01 mmHg @ 25 °C[3]

Storage Store in a dry, cool, and well-ventilated place.
Keep container tightly closed.[5]

Incompatible Materials Strong oxidizing agents, Strong bases|[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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